5-allyl-3-(ethylthio)-5H-[1,2,4]triazino[5,6-b]indole

• IUPAC Name: 3-ethylsulfanyl-5-prop-2-enyl-[1,2,4]triazino[5,6-b]indole
• InChI: InChI=1S/C14H14N4S/c1-3-9-18-11-8-6-5-7-10(11)12-13(18)15-14(17-16-12)19-4-2/h3,5-8H,1,4,9H2,2H3
• InChI Key: GQSJUKTYLOHQFK-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2=C(C3=CC=CC=C3N2CC=C)N=N1
• Molecular Formula: C14H14N4S
• Molecular Weight: 270.35 g/mol

Description

The compound is a derivative of the [1,2,4]triazino[5,6-b]indole class of compounds. These are a type of heterocyclic compound, which means they contain atoms of at least two different elements in their rings.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of isatin with thiocarbohydrazide in glacial acetic acid. The resulting compound can then react with various types of reagents including ammonia, hydrazine hydrate, and semicarbazide HCl in various media.

Molecular Structure Analysis

The molecular structure of these compounds is typically characterized by spectroscopic data (IR, 1H and 13C NMR). The exact structure would depend on the specific substituents attached to the [1,2,4]triazino[5,6-b]indole core.

Chemical Reactions Analysis

These compounds can undergo a variety of organic transformations, including electrophilic addition, coupling, nucleophilic displacement, and intramolecular cyclization.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds would depend on their specific structure. Triazines and tetrazines are known for their rich nitrogen content, high chemical stability, and the heteroatom effect (HAE), which leads to various practical applications.

Future Directions

The future directions in the research of these compounds could involve the synthesis of new derivatives with fine-tuned electronic properties, as well as further investigation of their biological activities and potential applications.